Cas no 62128-43-2 (Methanone, (4-methylphenyl)(1-methyl-1H-pyrrol-3-yl)-)

• Product Name: Methanone, (4-methylphenyl)(1-methyl-1H-pyrrol-3-yl)-
• CAS No: 62128-43-2
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 457113
• PubChem ID: 3714262
• Update Time: 2025-04-19

Methanone, (4-methylphenyl)(1-methyl-1H-pyrrol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-methylphenyl)(1-methyl-1H-pyrrol-3-yl)-
• (4-methylphenyl)-(1-methylpyrrol-3-yl)methanone
• (1-methyl-1H-pyrrol-3-yl)(p-tolyl)methanone
• 62128-43-2
• DTXSID00395403

• Inchi： 1S/C13H13NO/c1-10-3-5-11(6-4-10)13(15)12-7-8-14(2)9-12/h3-9H,1-2H3
• InChI Key： FTMWXEIFZVGUDO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)C1C=CN(C)C=1

Computed Properties

• Exact Mass: 199.09979
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones